Cas no 179462-74-9 ((E)-rosmarinic acid)

• Product Name: (E)-rosmarinic acid
• CAS No: 179462-74-9
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 2081368
• PubChem ID: 5315615
• Update Time: 2025-11-02

(E)-rosmarinic acid Chemical and Physical Properties

Names and Identifiers

• (E)-rosmarinic acid
• (R)-alpha-[[3-(3,4-dihydroxyphenyl)-1-oxo-2E-propenyl]oxy]-3,4-dihydroxybenzenepropanoic acid
• (R)-alpha-[[3-(3,4-dihydroxyphenyl)-1-oxo-2E-propenyl]oxy]-3,4-dihydroxy-benzenepropanoic acid
• (R)-rosmarinic acid
• (S)-rosmarinic acid
• 2-[[3-(3,4-dihydroxyphenyl)-1-ox
• alpha-O-caffeoyl-beta-(3,4-dihydroxyphenyl)lactic acid
• RA
• rosmarinic acid
• Rosmarinsaeure
• Rosmarin-saeure
• 179462-74-9
• BRD-A03397678-001-06-2
• BSPBio_003595
• CHEMBL66966
• SPECTRUM1502094
• AKOS024283449
• SMR000578091
• 3-(3,4-dihydroxyphenyl)-2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxypropanoic acid
• 3-(3,4-dihydroxyphenyl)-2-((3-(3,4-dihydroxyphenyl)acryloyl)oxy)propanoic acid
• NCGC00094959-03
• NSC-687846
• 537-15-5
• NSC687846
• EN300-718656
• HMS1921J08
• SR-01000597653
• SCHEMBL19348
• Benzenepropanoic acid,a-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-
• Rosemarinic Acid
• (R)-.alpha.-[[3-(3,4-Dihydroxyphenyl)-1-oxo-2E-propenyl]oxy]-3,4-dihydroxybenzenepropanoic acid
• HY-N2336
• Rosmarinsaure
• SR-01000597653-1
• BDBM50059986
• Rosmarinic acid (racemate)
• GTPL13092
• cid_5315615
• CCG-214251
• NCGC00094959-01
• 3-(3,4-dihydroxyphenyl)-2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-propanoic acid
• rosmarinate acid
• MLS001097740
• NCGC00094959-02
• CS-6460
• NCGC00094959-04
• Rosmarinate
• alpha-(((3,4-Dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-3,4-dihydroxy- benzenepropanoic acid
• 3-(3,4-dihydroxyphenyl)-2-{[3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}propanoic acid
• 3-(3,4-dihydroxyphenyl)-2-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]propanoic acid
• Q7762
• SR-01000597653-4
• CHEBI:17226
• 2-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-3-(3,4-dihydroxyphenyl)propano ic acid
• TS-10190

• Inchi： 1S/C18H16O8/c19-12-4-1-10(7-14(12)21)3-6-17(23)26-16(18(24)25)9-11-2-5-13(20)15(22)8-11/h1-8,16,19-22H,9H2,(H,24,25)/b6-3+
• InChI Key： DOUMFZQKYFQNTF-ZZXKWVIFSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)C(C(=O)O)CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 360.08451746Da
• Monoisotopic Mass: 360.08451746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (E)-rosmarinic acid

Comprehensive Analysis of (E)-Rosmarinic Acid (CAS No. 179462-74-9): Properties, Applications, and Health Benefits

(E)-Rosmarinic acid (CAS No. 179462-74-9) is a naturally occurring phenolic compound widely recognized for its potent antioxidant and anti-inflammatory properties. This bioactive molecule is a derivative of caffeic acid and is prominently found in herbs such as rosemary (Rosmarinus officinalis), basil, and mint. The (E)-isomer of rosmarinic acid has garnered significant attention in recent years due to its superior stability and bioavailability compared to its (Z)-counterpart. Researchers and industries are increasingly exploring its applications in nutraceuticals, cosmeceuticals, and functional foods, aligning with the growing consumer demand for natural and sustainable health solutions.

The molecular structure of (E)-rosmarinic acid features two hydroxyl groups attached to an aromatic ring, contributing to its strong free radical-scavenging activity. Studies have shown that this compound exhibits remarkable efficacy in neutralizing reactive oxygen species (ROS), making it a promising candidate for anti-aging skincare formulations. In 2023, a surge in Google searches for "natural alternatives to retinol" and "plant-based antioxidants" highlighted the public's interest in (E)-rosmarinic acid as a gentler yet effective alternative to synthetic ingredients. Its ability to inhibit tyrosinase activity also positions it as a potential ingredient for brightening serums and hyperpigmentation treatments.

Beyond dermatological applications, (E)-rosmarinic acid (CAS No. 179462-74-9) demonstrates neuroprotective effects in preclinical models. A 2022 study published in Frontiers in Pharmacology revealed its potential to modulate neurodegenerative pathways, sparking interest in its use for cognitive health supplements. This aligns with the trending search query "natural nootropics for memory" observed across SEO tools. Additionally, its anti-inflammatory properties have been investigated for managing metabolic syndromes, with particular relevance to "gut-brain axis support"—a hot topic in functional medicine circles.

The extraction and purification of (E)-rosmarinic acid present unique challenges due to its sensitivity to light and heat. Advanced techniques like supercritical fluid extraction (SFE) and molecular imprinting have emerged as sustainable methods to preserve its stereochemical integrity. Industry reports indicate a 35% year-on-year increase in patents filed for stabilized rosmarinic acid formulations, reflecting its commercial potential. Notably, the compound's GRAS (Generally Recognized As Safe) status by the FDA has accelerated its adoption in functional beverages and vegan supplements markets.

Emerging research directions for (E)-rosmarinic acid include its role in mitochondrial biogenesis and exercise performance enhancement—topics frequently searched by fitness enthusiasts. A 2023 clinical trial demonstrated its ability to reduce exercise-induced oxidative stress by 42% compared to placebo, suggesting applications in sports nutrition. Furthermore, its synergistic effects with other polyphenols like curcumin and quercetin are being explored for immune system modulation, addressing the post-pandemic demand for natural immunity boosters.

From a regulatory perspective, (E)-rosmarinic acid (CAS No. 179462-74-9) complies with major pharmacopoeial standards including USP and EP. Its EC50 value of 8.2 μM against COX-2 enzymes underscores its pharmaceutical potential, particularly in the development of next-generation NSAID alternatives. Analytical methods for quality control, such as HPLC-DAD and LC-MS/MS, have been optimized to distinguish the (E)-isomer from other structural variants, ensuring product standardization for clinical applications.

The global market for (E)-rosmarinic acid is projected to reach $285 million by 2027, driven by demand in Asia-Pacific nutraceutical markets. Interestingly, Google Trends data shows a 120% increase in searches for "rosmarinic acid for allergies" since 2021, correlating with new findings about its mast cell-stabilizing properties. This positions the compound as a multifaceted ingredient capable of addressing both chronic inflammation and seasonal immune challenges—two major health concerns in modern societies.